Cas no 1858251-03-2 (2-Chloro-5,6-difluoro-4-(trifluoromethyl)phenol)

• Product Name: 2-Chloro-5,6-difluoro-4-(trifluoromethyl)phenol
• CAS No: 1858251-03-2
• MF: C₇H₂ClF₅O
• MW: 232.535198688507
• MDL: MFCD29066058
• CID: 5221057
• Update Time: 2026-03-07

2-Chloro-5,6-difluoro-4-(trifluoromethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5,6-difluoro-4-(trifluoromethyl)phenol

• MDL： MFCD29066058
• Inchi： 1S/C7H2ClF5O/c8-3-1-2(7(11,12)13)4(9)5(10)6(3)14/h1,14H
• InChI Key： YEAJLIRIAYWKJM-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C(F)(F)F)C=1)F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 209
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2

Additional information on 2-Chloro-5,6-difluoro-4-(trifluoromethyl)phenol

Comprehensive Overview of 2-Chloro-5,6-difluoro-4-(trifluoromethyl)phenol (CAS No. 1858251-03-2)

2-Chloro-5,6-difluoro-4-(trifluoromethyl)phenol (CAS No. 1858251-03-2) is a fluorinated phenolic compound with significant applications in pharmaceutical intermediates, agrochemical synthesis, and advanced material science. Its unique molecular structure, featuring chloro, difluoro, and trifluoromethyl substituents, imparts exceptional chemical stability and reactivity, making it a valuable building block in modern organic chemistry. Researchers and industries are increasingly interested in this compound due to its potential in developing novel bioactive molecules and high-performance materials.

The growing demand for fluorinated compounds in drug discovery has positioned 2-Chloro-5,6-difluoro-4-(trifluoromethyl)phenol as a key intermediate. Fluorination is a trending topic in medicinal chemistry, as it enhances drug bioavailability and metabolic resistance. This compound's multi-fluorinated aromatic ring aligns with current research on CF3-containing pharmaceuticals, a hot search term in AI-driven drug design platforms. Its role in synthesizing herbicides and pesticides also addresses global concerns about sustainable agriculture, another high-traffic keyword in scientific forums.

From a synthetic perspective, the electrophilic aromatic substitution reactivity of 2-Chloro-5,6-difluoro-4-(trifluoromethyl)phenol enables diverse functionalization. Its phenolic hydroxyl group allows for etherification or esterification, while the chloro and fluoro groups facilitate nucleophilic displacement reactions. Such versatility is frequently discussed in organic synthesis tutorials and patent literature, reflecting its relevance to industrial R&D teams optimizing scalable routes for complex molecules.

Environmental and regulatory considerations are critical for halogenated aromatics. While this compound is not classified as hazardous under major chemical inventories, its biodegradation pathways and eco-toxicity profile are subjects of ongoing study—a focus area matching search trends in green chemistry databases. Analytical methods like HPLC and GC-MS are commonly employed for its characterization, as highlighted in peer-reviewed journals on analytical method development.

In material science, the lipophilicity and thermal stability of 2-Chloro-5,6-difluoro-4-(trifluoromethyl)phenol contribute to innovations in fluoropolymer additives and liquid crystal formulations. These applications resonate with trending queries about advanced electronic materials, particularly in forums discussing flexible displays and high-temperature resins. The compound’s ability to modify surface properties also aligns with nanotechnology research, a rapidly growing field in academic searches.

Supply chain dynamics for CAS 1858251-03-2 reflect broader market interests in specialty chemicals. Sourcing data indicates rising procurement volumes from contract research organizations (CROs) and custom synthesis providers, correlating with Google Trends analytics on bulk fluorochemicals. Storage recommendations typically emphasize anhydrous conditions to preserve its hydrolytic stability, a technical detail frequently queried by laboratory managers.

Future prospects for 2-Chloro-5,6-difluoro-4-(trifluoromethyl)phenol include exploratory studies in catalysis and metal-organic frameworks (MOFs), where its halogen-rich structure could enable novel coordination geometries. Such interdisciplinary potential makes it a recurring keyword in grant proposals and materials science conferences, further cementing its role in next-generation chemical innovation.